Cas no 730980-53-7 ((1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 730980-53-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD29763222
• CID: 3222346
• PubChem ID: 122360083
• Update Time: 2025-06-13

(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-INDEN-1-AMINE, 2,3-DIHYDRO-2,6-DIMETHYL-, HYDROCHLORIDE, (1R,2S)-
• (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• 730980-53-7
• (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-aminehydrochloride
• EN300-261616

• MDL： MFCD29763222
• Inchi： 1S/C11H15N.ClH/c1-7-3-4-9-6-8(2)11(12)10(9)5-7;/h3-5,8,11H,6,12H2,1-2H3;1H/t8-,11+;/m0./s1
• InChI Key： NNNCTWOOSYPXJE-IBYXRORRSA-N
• SMILES： Cl.N[C@H]1C2C=C(C)C=CC=2C[C@@H]1C

Computed Properties

• Exact Mass: 197.0971272Da
• Monoisotopic Mass: 197.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride

Comprehensive Overview of (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 730980-53-7)

The compound (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 730980-53-7) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the dihydroindene core and stereospecific configuration, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this molecule due to its potential applications in central nervous system (CNS) therapeutics and asymmetric synthesis.

In recent years, the demand for chiral building blocks like (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has surged, driven by advancements in enantioselective catalysis and precision medicine. This compound's stereochemical purity is critical for its utility in designing novel bioactive molecules, particularly in the development of neuromodulators and receptor-targeted agents. Its hydrochloride salt form enhances solubility, making it suitable for formulation studies.

The synthesis of CAS No. 730980-53-7 often involves asymmetric hydrogenation or enzymatic resolution, reflecting modern trends in green chemistry and sustainable synthesis. Analytical techniques such as HPLC, NMR, and X-ray crystallography are employed to confirm its absolute configuration and purity. These methods align with current industry standards for quality control in pharmaceutical manufacturing.

From a commercial perspective, (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride is supplied by specialized fine chemical vendors under strict GMP compliance. Its pricing and availability are influenced by factors like batch scalability and regulatory requirements. Researchers frequently search for alternative synthetic routes or derivatization strategies to optimize cost-efficiency without compromising stereochemical integrity.

Emerging applications of this compound include its role in ligand design for catalytic asymmetric reactions, a hot topic in organometallic chemistry. Additionally, its potential as a pharmacophore in neuroprotective agents has sparked interest in academic and industrial labs. Discussions on platforms like ResearchGate and PubMed highlight its relevance in structure-activity relationship (SAR) studies.

Storage and handling of CAS No. 730980-53-7 require attention to hygroscopicity and light sensitivity, common challenges with amine hydrochlorides. Proper desiccation and inert atmosphere packaging are recommended to maintain stability. These practical considerations are frequently addressed in technical datasheets and material safety guidelines.

In summary, (1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride represents a versatile chiral scaffold with growing importance in medicinal chemistry and catalysis. Its combination of rigid indane structure and amine functionality offers unique opportunities for innovation in small-molecule drug development. As research progresses, this compound may gain further recognition in patent literature and clinical pipelines.